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Compound of Interest

Compound Name: 6-Aminohexanenitrile

Cat. No.: B1265705 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth guide provides core technical information on 6-aminohexanenitrile, a key

intermediate in various research and industrial applications. This document outlines its primary

suppliers for research-grade material, details a representative synthesis protocol, and

visualizes key chemical pathways and experimental workflows.

Core Properties of 6-Aminohexanenitrile
Property Value Reference

CAS Number 2432-74-8 [1][2]

Molecular Formula C₆H₁₂N₂ [1][2]

Molecular Weight 112.17 g/mol [2]

Appearance Colorless to light yellow liquid [1]

Synonyms
6-Aminocapronitrile, 5-

Cyanopentylamine
[2]

Key Suppliers of Research-Grade 6-
Aminohexanenitrile
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For researchers requiring high-purity 6-aminohexanenitrile, several reputable suppliers offer

various grades and quantities. The following table summarizes key offerings from prominent

vendors to facilitate easy comparison for procurement.

Supplier Purity
Available
Quantities

Catalog Number

Sigma-Aldrich 95% 1 g, 5 g, 25 g 149459

TCI America >98.0% (GC) 5 g, 25 g A1453

Alfa Aesar 97% 5 g, 25 g, 100 g A14539

Chem-Impex

International
97%+ 5 g, 25 g, 100 g 01968

Oakwood Chemical 97% 5 g, 25 g, 100 g 044574

Santa Cruz

Biotechnology
≥95% 1 g, 5 g sc-239530

Note: Availability and catalog numbers are subject to change. Please refer to the suppliers'

websites for the most current information.

Experimental Protocols: Synthesis of 6-
Aminohexanenitrile
The industrial production of 6-aminohexanenitrile is primarily achieved through the selective

catalytic hydrogenation of adiponitrile. The following protocol is a representative laboratory-

scale procedure derived from established industrial processes.

Catalytic Hydrogenation of Adiponitrile
This process involves the partial hydrogenation of adiponitrile to yield 6-aminohexanenitrile.

Further hydrogenation can lead to the formation of hexamethylenediamine. Selectivity towards

6-aminohexanenitrile is controlled by reaction conditions and catalyst choice.

Materials:
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Adiponitrile (ADN)

Raney Nickel (or a supported nickel catalyst, e.g., Ni/SiO₂)

Ethanol (or another suitable solvent)

Hydrogen gas (H₂)

High-pressure reactor (autoclave) equipped with a stirrer, temperature and pressure controls.

Procedure:

Catalyst Preparation: Activate the Raney Nickel catalyst according to the manufacturer's

instructions. For supported catalysts, pretreatment such as reduction under a hydrogen flow

at an elevated temperature may be required.

Reaction Setup: In a high-pressure reactor, charge the adiponitrile and the solvent. A typical

ratio would be 1:1 to 1:5 by weight of adiponitrile to solvent.

Catalyst Addition: Add the activated catalyst to the reactor under an inert atmosphere to

prevent deactivation. The catalyst loading can range from 1% to 10% by weight relative to

the adiponitrile.

Reaction Conditions: Seal the reactor and purge it several times with nitrogen, followed by

hydrogen. Pressurize the reactor with hydrogen to the desired pressure (typically 3-10 MPa).

Heat the reactor to the reaction temperature (generally between 70°C and 150°C) with

constant stirring.

Monitoring the Reaction: Monitor the reaction progress by taking samples periodically and

analyzing them by gas chromatography (GC) to determine the conversion of adiponitrile and

the selectivity towards 6-aminohexanenitrile.

Reaction Work-up: After the desired conversion is reached, cool the reactor to room

temperature and carefully vent the hydrogen gas. Filter the reaction mixture to remove the

catalyst.
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Purification: The 6-aminohexanenitrile can be purified from the crude reaction mixture by

fractional distillation under reduced pressure.

Visualizing Key Pathways and Workflows
To further aid researchers, the following diagrams illustrate the core synthesis pathway of 6-
aminohexanenitrile and a general experimental workflow for its application in research.

Synthesis Pathway of 6-Aminohexanenitrile
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Caption: Catalytic hydrogenation of adiponitrile to 6-aminohexanenitrile.
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General Experimental Workflow
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Caption: A typical workflow for using 6-aminohexanenitrile in a research setting.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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